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Compound of Interest

4-[(4-Bromo-3-
Compound Name:

fluorophenoxy)methyl]piperidine
CAS No.: 1490666-13-1

Cat. No.: B1400105

Get Quote

\ J

Chemical Identity & Properties

Before instrumental analysis, understand the physicochemical behavior of the analyte to select
the correct solvents and buffers.
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Property Data Analytical Implication
Piperidine ring linked via Contains a basic secondary
Structure methylene to 4-bromo-3- amine and a lipophilic
fluorophenol halogenated tail.[1]
Formula C12H1sBrFENO MW: 288.16 g/mol
Critical: Analyte is positively
o charged at neutral/low pH.
pKa (Calc.) ~10.8 (Piperidine NH) _ _ _
Requires high pH or ion-
pairing for retention control.
Moderately lipophilic. Soluble
LogP (Calc.) ~2.8-3.2 )
in MeOH, ACN, CHCls.
UV Active: Amax ~270-280 nm
Chromophore Bromo-fluoro-phenoxy

(aromatic), ~210 nm (strong).

Experimental Workflow Logic

The following diagram outlines the decision tree for selecting the correct method based on the

sample form (Free Base vs. Salt) and the analytical goal (Purity vs. Structure).
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Figure 1: Decision matrix for analytical method selection based on sample state and detection
requirements.

Part I: HPLC Analysis Protocols
Challenge: The "Piperidine Tailing"

Secondary amines like piperidine interact strongly with residual silanols on silica-based
columns, leading to peak tailing.

e Solution 1 (High pH): Operate at pH > 10 (above the pKa). The amine becomes neutral,
eliminating ionic interaction with silanols. (Recommended)

e Solution 2 (Low pH): Operate at pH < 3. The silanols are protonated (neutral), reducing
interaction. Requires a modern "Type B" silica or "Polar Embedded" column.

Protocol A: High pH Method (Recommended for Purity)

This method provides the sharpest peaks and highest resolution for impurities.

Column: Waters XBridge C18 or Agilent Poroshell HPH-C18 (High pH stable).

o Dimensions: 150 x 4.6 mm, 3.5 pum or 5 um.[2]

o Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10.0 with NH4OH).
o Mobile Phase B: Acetonitrile (HPLC Grade).

e Flow Rate: 1.0 mL/min.[2]

e Column Temp: 30°C.

o Detection: UV at 215 nm (trace impurities) and 275 nm (assay).

e Gradient:
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Time (min) % A % B
0.0 95 5
10.0 10 90
12.0 10 90
12.1 95 5

| 15.0195|5|

Protocol B: LC-MS Compatible Method (Formic Acid)

Use this if mass spectrometry confirmation is required.

Column: Phenomenex Kinetex C18 or Waters BEH C18.

Mobile Phase A: 0.1% Formic Acid in Water.[2]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Same as above.

Note: Peak tailing factor may be slightly higher (1.2-1.5) compared to Method A.

System Suitability Criteria (Acceptance Limits)
e Tailing Factor (Tf): < 1.5 (Strict), < 2.0 (Acceptable).

e Theoretical Plates (N): > 5000.

e Retention Time (RT): ~6.5 - 7.5 min (varies by column dwell volume).

Part ll: NMR Analysis Protocols
Challenge: 19F-1H Coupling

The fluorine atom at position 3 couples with aromatic protons, creating complex splitting
patterns (multiplets) that can be confused with impurities.
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e J-Coupling Expectations:
o 3J(F, H-2): Ortho coupling, ~8-11 Hz.
o 4J(F, H-5): Meta coupling, ~6—8 Hz.

o 3J(F, H-6): Para coupling, < 2 Hz (often broadened singlet).

Sample Preparation[2][3]

¢ Mass: 5-10 mg.

e Solvent: 600 pL CDCls (Chloroform-d) for free base. Use DMSO-ds if the sample is a salt
(HCI/TFA) to prevent precipitation and sharpen the NH signal.

o Reference: TMS (0.00 ppm).

Expected *H NMR Assignments (500 MHz, CDCIs3)
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] Shift (6 o . . Structural
Region Multiplicity Integration Assignment .
ppm) Logic
Ortho to Br
Aromatic 7.42 dd (or t) 1H Ar-H5 (deshielded),
Meta to F.
Orthoto F
) (shielded by
Aromatic 6.75 dd 1H Ar-H2 )
ether, split by
F).
Ortho to
Aromatic 6.62 ddd 1H Ar-H6 Ether, Para to
F.
Ether
) methylene.
Linker 3.82 d (J=6.5 Hz) 2H O-CH2-CH
Doublet due
to CH.
S Pip-H2eq, Adjacentto N
Piperidine 3.15 dt 2H )
H6eq (deshielded).
o Pip-H2ax, Adjacent to
Piperidine 2.65 td 2H
Hb6ax N.
o ) Methine
Piperidine 1.85 m 1H Pip-H4 ]
bridgehead.
S Pip-H3eq, Equatorial
Piperidine 1.78 d (broad) 2H
H5eq protons.
o Pip-H3ax, )
Piperidine 1.25 qd 2H Axial protons.
H5ax
Varies with
concentration
Amine ~1.8-2.5 Broad s 1H N-H
Iwater
content.
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13C NMR Expectations (125 MHz)

Look for doublets in the aromatic region due to C-F coupling.

C-F (C3): ~159 ppm (d, J ~245 Hz). Large coupling.

C-O (C1): ~158 ppm.

C-Br (C4): ~100-110 ppm (Shielded by resonance, split by F).

O-CHz: ~73 ppm.

Piperidine C2/6: ~46 ppm.

19F NMR (470 MHz)

e Shift: ~-105 to -115 ppm (Ar-F).

o Pattern: Multiplet (coupling to H2, H5, H6). Decoupled °F{tH} will appear as a singlet. This is
the best purity check for fluorinated impurities.

Data Interpretation & Reporting
Purity Calculation

Note: Exclude solvent peaks and the injection void volume (RT < 1.5 min).

Troubleshooting Guide

e Problem: Doublet peaks in HPLC?
o Cause: Atropisomerism (unlikely here) or slow N-inversion/protonation equilibrium.

o Fix: Increase Column Temp to 40°C or switch to Method A (High pH) to force free-base
form.

¢ Problem: Missing NH signal in NMR?
o Cause: Fast exchange with trace water in CDCls.

o Fix: Shake sample with D20 (NH disappears) to confirm, or use dry DMSO-de.
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Disclaimer: This protocol is intended for research use only. Always consult Safety Data Sheets
(SDS) for 4-[(4-Bromo-3-fluorophenoxy)methyl]piperidine before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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